Cas no 2137503-01-4 (Methyl 1-(3-chloro-5-formylpyridin-2-yl)piperidine-2-carboxylate)

• Product Name: Methyl 1-(3-chloro-5-formylpyridin-2-yl)piperidine-2-carboxylate
• CAS No: 2137503-01-4
• MF: C₁₃H₁₅ClN₂O₃
• MW: 282.722802400589
• CID: 6349516
• PubChem ID: 165460580
• Update Time: 2025-10-31

Methyl 1-(3-chloro-5-formylpyridin-2-yl)piperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137503-01-4
• EN300-731469
• methyl 1-(3-chloro-5-formylpyridin-2-yl)piperidine-2-carboxylate
• Methyl 1-(3-chloro-5-formylpyridin-2-yl)piperidine-2-carboxylate

• Inchi： 1S/C13H15ClN2O3/c1-19-13(18)11-4-2-3-5-16(11)12-10(14)6-9(8-17)7-15-12/h6-8,11H,2-5H2,1H3
• InChI Key： MNFHGUCNCYNKHM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=O)=CN=C1N1CCCCC1C(=O)OC

Computed Properties

• Exact Mass: 282.0771200g/mol
• Monoisotopic Mass: 282.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.5Ų

Additional information on Methyl 1-(3-chloro-5-formylpyridin-2-yl)piperidine-2-carboxylate

Methyl 1-(3-chloro-5-formylpyridin-2-yl)piperidine-2-carboxylate

Methyl 1-(3-chloro-5-formylpyridin-2-yl)piperidine-2-carboxylate (CAS No: 2137503-01-4) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a methyl ester, a piperidine ring, and a substituted pyridine moiety. The presence of these groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The core structure of this compound consists of a piperidine ring, which is a six-membered cyclic amine. This ring is further substituted at the 1-position with a methyl ester group, enhancing its stability and solubility. The pyridine moiety attached to the piperidine ring introduces additional complexity, with substituents at the 3-chloro and 5-formyl positions. These substituents not only influence the electronic properties of the molecule but also play a crucial role in its reactivity and biological activity.

Recent studies have highlighted the potential of Methyl 1-(3-chloro-5-formylpyridin-2-yl)piperidine-2-carboxylate in drug discovery. Researchers have explored its ability to act as a precursor for bioactive compounds, particularly in the development of anti-inflammatory and antiviral agents. The formyl group on the pyridine ring has been shown to facilitate interactions with specific protein targets, making it a promising candidate for therapeutic interventions.

In addition to its medicinal applications, this compound has also found utility in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this area have demonstrated that derivatives of this compound can exhibit enhanced charge transport properties, paving the way for their integration into next-generation electronic devices.

The synthesis of Methyl 1-(3-chloro-5-formylpyridin-2-yl)piperidine-2-carboxylate involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the piperidine ring through cyclization reactions and the subsequent attachment of the pyridine moiety via nucleophilic substitution. The use of advanced catalysts has significantly improved the yield and purity of this compound, making it more accessible for research and industrial applications.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-friendliness. Studies have shown that under controlled conditions, it exhibits moderate biodegradation rates, aligning with current sustainability goals in chemical manufacturing. This makes it an attractive option for industries seeking environmentally responsible solutions.

In conclusion, Methyl 1-(3-chloro-5-formylpyridin-2-yl)piperidine-2-carboxylate (CAS No: 2137503-01-4) stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in its synthesis and application, positions it as a key player in future scientific endeavors.